Paliperidone Carboxylate Impurity
Paliperidone Carboxylate Impurity
Brand Name:
Vulcanchem
CAS No.:
1006685-69-3
VCID:
VC0156823
InChI:
InChI=1S/C24H27FN4O5/c1-14-17(23(31)29-9-2-3-19(30)22(29)26-14)8-12-33-24(32)28-10-6-15(7-11-28)21-18-5-4-16(25)13-20(18)34-27-21/h4-5,13,15,19,30H,2-3,6-12H2,1H3
SMILES:
CC1=C(C(=O)N2CCCC(C2=N1)O)CCOC(=O)N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F
Molecular Formula:
C24H27FN4O5
Molecular Weight:
470.501
Paliperidone Carboxylate Impurity
CAS No.: 1006685-69-3
Reference Standards
VCID: VC0156823
Molecular Formula: C24H27FN4O5
Molecular Weight: 470.501
CAS No. | 1006685-69-3 |
---|---|
Product Name | Paliperidone Carboxylate Impurity |
Molecular Formula | C24H27FN4O5 |
Molecular Weight | 470.501 |
IUPAC Name | 2-(9-hydroxy-2-methyl-4-oxo-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-3-yl)ethyl 4-(6-fluoro-1,2-benzoxazol-3-yl)piperidine-1-carboxylate |
Standard InChI | InChI=1S/C24H27FN4O5/c1-14-17(23(31)29-9-2-3-19(30)22(29)26-14)8-12-33-24(32)28-10-6-15(7-11-28)21-18-5-4-16(25)13-20(18)34-27-21/h4-5,13,15,19,30H,2-3,6-12H2,1H3 |
Standard InChIKey | URCWIRWSGZNAPI-UHFFFAOYSA-N |
SMILES | CC1=C(C(=O)N2CCCC(C2=N1)O)CCOC(=O)N3CCC(CC3)C4=NOC5=C4C=CC(=C5)F |
Synonyms | 4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinecarboxylic Acid 2-(6,7,8,9-Tetrahydro-9-hydroxy-2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)ethyl Ester, Paliperidone Impurity D |
Last Modified | Aug 20 2021 |
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